Cas no 1797192-06-3 (N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 1797192-06-3
• MF: C₂₀H₂₁NO₃S₂
• MW: 387.515642881393
• CID: 5370275
• Update Time: 2025-06-13

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]-2,4-dimethylbenzenesulfonamide
• N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H21NO3S2/c1-14-8-11-19(15(2)12-14)26(23,24)21-13-17-9-10-18(25-17)20(22)16-6-4-3-5-7-16/h3-12,20-22H,13H2,1-2H3
• InChI Key： DRBQMOXUXDUMQK-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(O)C3=CC=CC=C3)=CC=2)(=O)=O)=CC=C(C)C=C1C

Additional information on N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide (CAS 1797192-06-3)

The compound N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide (CAS 1797192-06-3) is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a benzene sulfonamide moiety. This structural complexity makes it a subject of interest in pharmaceutical research and organic chemistry. The presence of both hydroxy and methyl functional groups enhances its potential for drug discovery and biochemical applications.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the thiophene component in N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide, as thiophene derivatives are known for their bioactive properties. This compound’s potential as a therapeutic agent or intermediate in synthesis has sparked discussions in scientific forums and academic publications.

The CAS 1797192-06-3 identifier is critical for chemical databases and patent searches, ensuring accurate identification in regulatory submissions and research documentation. Its IUPAC name reflects its intricate structure, which includes a phenylhydroxymethyl group attached to a thiophene ring, further linked to a dimethylbenzene sulfonamide. This design suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for drug development.

From a synthetic chemistry perspective, the compound’s multi-functional groups offer opportunities for derivatization and structure-activity relationship (SAR) studies. Its solubility, stability, and reactivity are key factors under investigation, especially in the context of green chemistry and sustainable synthesis. These aspects align with current trends in eco-friendly chemical production and reduced environmental impact.

In the realm of computational chemistry, N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide has been modeled to predict its molecular properties and binding affinities. Such studies are vital for virtual screening and drug design, addressing the growing need for cost-effective and time-efficient research methodologies. The compound’s pharmacokinetic profile is another area of focus, particularly its absorption, distribution, metabolism, and excretion (ADME) characteristics.

As the pharmaceutical industry evolves, compounds like CAS 1797192-06-3 are gaining attention for their potential in personalized medicine and targeted therapies. Its structural motifs are reminiscent of known bioactive molecules, which could lead to breakthroughs in treating chronic diseases or rare conditions. The integration of AI-driven drug discovery tools further amplifies its relevance, as machine learning algorithms can analyze its chemical space for novel applications.

For laboratories and research institutions, sourcing high-purity N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide is essential for reproducible results. The compound’s analytical standards and spectroscopic data (e.g., NMR, HPLC, mass spectrometry) are often requested in peer-reviewed studies, underscoring its importance in quality control and method validation.

In summary, N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-2,4-dimethylbenzene-1-sulfonamide (CAS 1797192-06-3) represents a fascinating intersection of organic synthesis, medicinal chemistry, and computational biology. Its multifaceted applications and alignment with contemporary scientific trends make it a compound worthy of continued exploration and innovation.